1-(5-Chloro-2-methyl-phenyl)amino-3-hydroxy-propane
Cat. No. B8455812
M. Wt: 199.68 g/mol
InChI Key: VQLQRXCCEZFPST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:10][CH2:11][CH2:12][CH2:13][OH:14].[Cl:15][CH2:16][Cl:17].[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH3:9])[c:6]([NH2:7])[cH:8]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH3:9])[c:6]([NH:7][CH2:11][CH2:12][CH2:13][OH:14])[cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
OCCCBr
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(Cl)cc1N
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(Cl)cc1NCCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
